Cas no 903350-21-0 (6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 903350-21-0
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 5555754
• Update Time: 2025-10-28

6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[(2-Furanylmethyl)amino]-3-(4-methylphenyl)-2,4(1H,3H)-pyrimidinedione
• 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C16H15N3O3/c1-11-4-6-12(7-5-11)19-15(20)9-14(18-16(19)21)17-10-13-3-2-8-22-13/h2-9,17H,10H2,1H3,(H,18,21)
• InChI Key： ITAVKKYDIUDCEW-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1)CNC1NC(=O)N(C2C=CC(C)=CC=2)C(=O)C=1

Additional information on 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 903350-21-0)

The compound 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS 903350-21-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features combining a furan ring and a tetrahydropyrimidine-2,4-dione core, this compound presents intriguing possibilities for drug development and functional material applications.

From a chemical perspective, the presence of both furan and pyrimidine moieties in 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione creates a molecular architecture that is particularly interesting for medicinal chemistry. The furan ring contributes to the compound's potential bioactivity, while the tetrahydropyrimidine-2,4-dione scaffold is known to interact with various biological targets. This combination makes CAS 903350-21-0 a valuable subject for researchers investigating novel therapeutic agents.

Recent scientific literature highlights growing interest in furan-containing compounds like 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione due to their diverse pharmacological properties. Researchers are particularly focused on understanding how the methylamino substitution pattern affects the molecule's biological activity and physicochemical properties. These investigations align with current trends in drug discovery that emphasize the importance of heterocyclic compounds in developing new medications.

The synthesis of 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step organic reactions that carefully construct the complex molecular framework. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting the pharmaceutical industry's push toward greener chemistry practices. Analytical characterization of CAS 903350-21-0 generally includes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In terms of potential applications, 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione shows promise in several areas of biomedical research. Preliminary studies suggest that derivatives of this scaffold may exhibit interesting biological activities, though comprehensive pharmacological data remains an active area of investigation. The compound's structural features make it a candidate for further exploration in drug discovery programs targeting various disease pathways.

From a commercial perspective, the availability of 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS 903350-21-0) is currently limited to research-scale quantities from specialized chemical suppliers. The market for such fine chemicals continues to grow as pharmaceutical companies and academic institutions seek novel molecular entities for their screening libraries and development pipelines. Pricing and availability information for this compound can typically be obtained directly from manufacturers or distributors serving the research chemical sector.

Quality control standards for 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione are stringent, with most suppliers providing detailed certificates of analysis that include purity assessments by HPLC, moisture content, and residual solvent analysis. These specifications are particularly important for researchers requiring high-purity materials for biological testing or material science applications. The compound's stability profile suggests standard storage conditions under inert atmosphere at controlled temperatures are appropriate for long-term preservation.

Recent advances in computational chemistry have enabled more efficient study of compounds like 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Molecular modeling and docking studies can predict potential biological targets and optimize the structure for enhanced activity, significantly accelerating the drug discovery process. These computational approaches, combined with experimental validation, represent a powerful strategy for unlocking the full potential of this interesting chemical entity.

Environmental and safety considerations for handling 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its status as a research chemical, appropriate precautions including proper ventilation, personal protective equipment, and careful waste disposal are recommended when working with this material in laboratory settings.

The future research directions for 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS 903350-21-0) are likely to focus on exploring its structure-activity relationships through systematic modification of its molecular framework. Medicinal chemists are particularly interested in how variations at different positions of the core structure might enhance desired biological properties while minimizing potential side effects. Such studies could lead to the development of novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, 6-{(furan-2-yl)methylamino}-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents an intriguing example of modern heterocyclic chemistry with significant potential for pharmaceutical applications. Its unique structural features and the growing body of research surrounding similar compounds suggest that CAS 903350-21-0 will continue to be an important subject of scientific investigation in the coming years. As research progresses, we may see this compound or its derivatives emerge as valuable tools in drug discovery or other specialized applications.